Cas no 172586-67-3 (Cyclohexanone, 2-butyl-, (2R)-)
172586-67-3 structure
Product Name:Cyclohexanone, 2-butyl-, (2R)-
CAS No:172586-67-3
MF:C10H18O
MW:154.249323368073
CID:1355055
PubChem ID:12330567
Update Time:2025-04-20
Cyclohexanone, 2-butyl-, (2R)- Chemical and Physical Properties
Names and Identifiers
-
- Cyclohexanone, 2-butyl-, (2R)-
- (2R)-2-butylcyclohexan-1-one
- 172586-67-3
- DTXSID80490526
-
- Inchi： 1S/C10H18O/c1-2-3-6-9-7-4-5-8-10(9)11/h9H,2-8H2,1H3/t9-/m1/s1
- InChI Key： POYYYXPQBFPUKS-SECBINFHSA-N
- SMILES： O=C1CCCC[C@H]1CCCC
Computed Properties
- Exact Mass: 154.13584
- Monoisotopic Mass: 154.135765193g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 3
- Complexity: 129
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 17.1Ų
Experimental Properties
- PSA: 17.07
Cyclohexanone, 2-butyl-, (2R)- Related Literature
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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3. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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5. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
172586-67-3 (Cyclohexanone, 2-butyl-, (2R)-) Related Products
- 823-76-7(1-cyclohexylethan-1-one)
- 40649-36-3(4-propylcyclohexan-1-one)
- 5441-51-0(4-ethylcyclohexan-1-one)
- 10458-14-7(Menthone)
- 61203-83-6(4-Pentylcyclohexanone)
- 700-58-3(Adamantanone)
- 1660-04-4(1-(1-adamantyl)ethanone)
- 1193-55-1(2-Methylcyclohexane-1,3-dione)
- 559-74-0(Friedelin)
- 583-60-8(2-Methylcyclohexanone)
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